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Side-by-Side Comparison at a Glance

The table below summarizes the key characteristics of dodemorph acetate and tridemorph.

Feature Dodemorph Acetate Tridemorph

IUPAC Name Acetic acid; 4-cyclododecyl-2,6-
dimethylmorpholine [1]

Information missing from search
results

Chemical
Formula

C₂₀H₃₉NO₃ [1] C₁₈H₃₅NO (based on common
structure) [2]

Molecular
Weight (g/mol)

341.5 [1] Information missing from search
results

FRAC Code 5 (Morpholines) [3] 5 (Morpholines) [2]

Mode of Action Systemic; Inhibits sterol biosynthesis in

fungal membranes (ergosterol biosynthesis
inhibitor) [1] [3]

Systemic; Sterol biosynthesis

inhibitor [2]

Primary Use Control of powdery mildews on ornamentals
(e.g., roses) [1] [3]

Broad-spectrum activity; originally
used for plant protection alongside
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Feature Dodemorph Acetate Tridemorph

dodemorph [4] [2]

Activity Protective and curative [3] Information missing from search
results

Solubility in
Water

746 mg/L (at 20°C, pH 7) [1] Information missing from search
results

Log P
(Octanol-
Water)

4.23 (indicates high lipophilicity) [1] Information missing from search
results

Regulatory
Status (EU)

Approved until 2026 [1] Not approved (historically introduced

in 1969) [1] [5]

Experimental Protocols for Residue Analysis

While direct activity comparison data is limited, established analytical methods exist for detecting these

compounds in plant materials. The following protocol, based on a modern multi-residue analysis method, can

be applied to both fungicides for quantitative analysis in experimental settings [4].

1. Sample Preparation: Homogenize representative portions of the plant-derived food sample (e.g.,
grains, fruits, vegetables).

2. Extraction: Weigh 10.0 g of the homogenized sample into a centrifuge tube. Add 10 mL of
acetonitrile and shake vigorously for 1-2 minutes.

3. Partitioning: Add a pre-weighed salt mixture (e.g., 4.0 g MgSO₄, 1.0 g NaCl, 1.0 g
C₆H₅Na₃O₇·2H₂O, 0.5 g C₆H₆Na₂O₇·1.5H₂O). Shake immediately and vigorously for 1 minute, then

centrifuge.
4. Purification (Modified QuEChERS): Transfer the supernatant (acetonitrile layer) to a tube

containing a mixture of clean-up adsorbents. The research indicates a combination of 150 mg
graphitized carboxyl multi-walled carbon nanotubes (MWCNTs), 150 mg C18, and 150 mg SAX
provides effective purification for morpholine pesticides. Vortex and centrifuge the mixture.
5. Analysis (LC-MS/MS):

Instrumentation: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).
Chromatography: Use a C18 reverse-phase column. The mobile phase typically consists of

(A) an aqueous solution (e.g., 5-10 mM ammonium acetate) and (B) methanol or acetonitrile,
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with a gradient elution program.

Mass Spectrometry: Operate in positive electrospray ionization (ESI+) mode. Monitor multiple
reaction monitoring (MRM) transitions for each fungicide for high selectivity and sensitivity.

Quantification is achieved by comparing the analyte's peak area to a calibration curve from
matrix-matched standards [4].

Mechanism of Action Diagram

Both dodemorph acetate and tridemorph belong to the FRAC Group 5 morpholines and share the same

primary biochemical target. The following diagram illustrates their mechanism of action.
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Key Comparative Insights for Researchers

Shared Mechanism, Different Kinetics: While both inhibit sterol biosynthesis (specifically Δ14-

reductase and Δ8→Δ7-isomerase), subtle differences in their chemical structures can lead to
variations in uptake, translocation, and binding affinity. This can result in differences in curative and
protective activity, as well as persistence within plant tissues.
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Spectrum of Activity: Historically, dodemorph has been primarily used against powdery mildews
on ornamentals like roses [3]. In contrast, tridemorph was noted for its broader spectrum of activity
upon its introduction [4] [5]. This suggests potentially different binding efficiencies or metabolic

stability against a wider range of fungal pathogens.
Analytical Considerations: The development of a modified QuEChERS method using multi-walled

carbon nanotubes (MWCNTs), C18, and SAX adsorbents is a significant advancement. It allows for
the simultaneous, precise, and sensitive detection of both compounds alongside other morpholine

pesticides, overcoming challenges posed by complex plant matrices [4].

Navigating Data Gaps and Next Steps

The most significant limitation is the absence of a single study providing direct, quantitative efficacy data

(e.g., EC50 values) for both fungicides against the same fungal strains under identical conditions.

To deepen your research, I suggest:

Consulting Historical Data: Seek out older primary literature and patent documents from the 1960s-
1980s, when these compounds were first developed and introduced.

Exploring Resistance: Investigate the status of fungicide resistance to morpholines in your target
pathogens, as resistance can develop and significantly impact efficacy.

Conducting Bioassays: For a definitive comparison relevant to your specific research context,
designing and conducting in vitro (e.g., mycelial growth inhibition) and in vivo (e.g., potted plant)

bioassays would be the most reliable approach.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [dodemorph acetate vs tridemorph fungicidal activity]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b569962#dodemorph-

acetate-vs-tridemorph-fungicidal-activity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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